Cas no 2228244-63-9 (3-(aminomethyl)-3-2-(dimethylamino)phenylcyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-2-(dimethylamino)phenylcyclobutan-1-ol
• CAS No: 2228244-63-9
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6149948
• PubChem ID: 165668287
• Update Time: 2025-06-08

3-(aminomethyl)-3-2-(dimethylamino)phenylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-2-(dimethylamino)phenylcyclobutan-1-ol
• 3-(aminomethyl)-3-[2-(dimethylamino)phenyl]cyclobutan-1-ol
• EN300-1758882
• 2228244-63-9

• Inchi： 1S/C13H20N2O/c1-15(2)12-6-4-3-5-11(12)13(9-14)7-10(16)8-13/h3-6,10,16H,7-9,14H2,1-2H3
• InChI Key： UBJXZCVOJKHJNA-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC=CC=2N(C)C)(CN)C1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(aminomethyl)-3-2-(dimethylamino)phenylcyclobutan-1-ol

Introduction to 3-(aminomethyl)-3-2-(dimethylamino)phenylcyclobutan-1-ol (CAS No: 2228244-63-9)

3-(aminomethyl)-3-2-(dimethylamino)phenylcyclobutan-1-ol, identified by the CAS number 2228244-63-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclobutane ring fused with an aromatic phenyl group, further functionalized with an aminomethyl and a dimethylamino substituent. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The aminomethyl group at the 3-position of the cyclobutane ring introduces a reactive site for further chemical modification, enabling the formation of various bioconjugates and derivatives. This functionality is particularly valuable in medicinal chemistry, where it can be utilized to enhance binding affinity, improve pharmacokinetic properties, or modulate specific biological targets. Additionally, the presence of the dimethylamino group at the 2-position of the phenyl ring contributes to the overall electronic properties of the molecule, influencing its interactions with biological receptors and enzymes.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the potential biological activity of 3-(aminomethyl)-3-2-(dimethylamino)phenylcyclobutan-1-ol with greater accuracy. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory diseases and cancer. The cyclobutane core, known for its rigid structure, is often employed in drug design to optimize binding interactions and reduce conformational flexibility. This rigidity can enhance the specificity of drug candidates, minimizing off-target effects and improving therapeutic efficacy.

In vitro studies have begun to explore the pharmacological profile of 3-(aminomethyl)-3-2-(dimethylamino)phenylcyclobutan-1-ol, revealing intriguing interactions with various biological targets. For instance, preliminary data indicate that this compound may interfere with signaling pathways involved in cell proliferation and survival. The combination of an aminomethyl group and a dimethylamino substituent suggests potential applications in modulating neurotransmitter systems, which could be relevant for treating neurological disorders. Furthermore, the phenylcyclobutane scaffold is structurally reminiscent of several known bioactive molecules, suggesting that this compound may share similar mechanisms of action.

The synthesis of 3-(aminomethyl)-3-2-(dimethylamino)phenylcyclobutan-1-ol presents both challenges and opportunities for organic chemists. The construction of the cyclobutane ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, introducing the aminomethyl and dimethylamino groups without compromising the integrity of the core structure demands sophisticated synthetic strategies. Recent reports highlight innovative methodologies for constructing complex cyclic systems, which may be applicable to the synthesis of this compound.

As research progresses, 3-(aminomethyl)-3-2-(dimethylamino)phenylcyclobutan-1-ol is expected to play a crucial role in drug discovery efforts aimed at addressing unmet medical needs. The unique structural features of this molecule offer a rich foundation for designing next-generation therapeutics with enhanced pharmacological properties. Collaborative efforts between synthetic chemists, biochemists, and computational scientists will be essential in unlocking its full potential as a pharmaceutical lead.

The development of novel drug candidates is often hampered by issues related to solubility, bioavailability, and metabolic stability. However, modifications to the structure of 3-(aminomethyl)-3-2-(dimethylamino)phenylcyclobutan-1-ol may mitigate these challenges while preserving its desired biological activity. For example, incorporating hydrophilic or lipophilic groups at strategic positions could improve solubility profiles or membrane permeability. Furthermore, exploring derivatives with altered substitution patterns might enhance metabolic stability without sacrificing potency.

The future prospects for 3-(aminomethyl)-3-2-(dimethylamino)phenylcyclobutan-1-ol are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological properties. As our understanding of biological pathways continues to expand, new opportunities will arise for leveraging this compound’s unique structural features in therapeutic applications. By integrating experimental data with advanced computational techniques, researchers can accelerate the discovery process and bring novel treatments to patients more efficiently.